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Compound of Interest

Compound Name: CellTracker Red CMTPX

Cat. No.: B12398355 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount to groundbreaking discovery. This guide provides essential, immediate safety and

logistical information for handling CellTracker Red CMTPX, a widely used fluorescent dye for

long-term cell tracking. Adherence to these procedures will minimize risk and ensure the

integrity of your research.

Immediate Safety and Handling at a Glance
CellTracker Red CMTPX, while not classified as a hazardous substance in its solid form, is

typically dissolved in Dimethyl Sulfoxide (DMSO). DMSO is a combustible liquid that can

readily penetrate the skin, potentially carrying other dissolved substances with it.[1] Therefore,

the primary safety considerations for handling CellTracker Red CMTPX solutions revolve

around the safe handling of DMSO.

Personal Protective Equipment (PPE)
A comprehensive assessment of your specific laboratory conditions is crucial for selecting the

appropriate PPE. The following table summarizes the recommended PPE for handling

CellTracker Red CMTPX solution in DMSO.
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PPE Category Item Specifications & Rationale

Eye and Face Protection
Safety Goggles or a Face

Shield

Required to protect against

potential splashes of the

DMSO solution.[2][3][4][5]

Hand Protection Chemical-resistant gloves

DMSO can penetrate standard

nitrile gloves. It is highly

recommended to use butyl

rubber, fluoroelastomer, or

neoprene gloves.[2][4][6] If

these are not available,

double-gloving with nitrile

gloves may offer limited, short-

term protection and should be

changed immediately upon

any contact with the solution.

Body Protection Laboratory Coat

A fully buttoned lab coat is

necessary to protect skin and

clothing from accidental spills.

[2][3]

Respiratory Protection Not generally required

Work should be conducted in a

well-ventilated area or a

chemical fume hood to

minimize inhalation of any

potential vapors.[2][3] A

respirator may be necessary

for large-volume handling or in

case of a significant spill.

Operational Plan: From Receipt to Disposal
Following a structured operational plan is critical for the safe and effective use of CellTracker
Red CMTPX.

Receiving and Storage
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Upon receipt, inspect the vial for any damage.

Store the lyophilized product at -20°C, protected from light and moisture, as recommended

by the manufacturer.[2]

The DMSO stock solution should also be stored at -20°C.

Preparation of Stock and Working Solutions
All preparation steps should be conducted in a chemical fume hood.

Allow the Vial to Warm to Room Temperature: Before opening, let the vial of lyophilized

CellTracker Red CMTPX warm to room temperature to prevent condensation.

Reconstitution: Add the appropriate volume of anhydrous DMSO to the vial to create a stock

solution. The product data sheet will provide the exact volume to achieve a specific

concentration.

Preparation of Working Solution: Dilute the DMSO stock solution to the final working

concentration in a serum-free medium or appropriate buffer immediately before use.

Handling and Use
When handling the DMSO stock solution and the final working solution, always wear the

recommended PPE.

Avoid contact with skin and eyes.[4][5]

Do not ingest or inhale.[3]

Wash hands thoroughly after handling, even if gloves were worn.[3]

Disposal Plan: Managing Waste Safely and
Responsibly
Proper disposal of chemical waste is crucial to protect personnel and the environment.

Waste Segregation
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Liquid Waste:

Unused stock solution in DMSO and the final working solution should be collected in a

designated, labeled hazardous waste container for organic solvents.[6] Do not pour down

the drain.

Solid Waste:

Contaminated materials such as pipette tips, centrifuge tubes, and gloves should be

placed in a designated, labeled solid hazardous waste container.

Cell Culture Waste:

The medium containing CellTracker Red CMTPX should be aspirated and collected as

liquid hazardous waste.

Treated cells and culture vessels should be disposed of according to your institution's

guidelines for biohazardous waste, as they may contain other biological agents.

Disposal Procedure
All waste must be disposed of in compliance with all pertaining local, state, and federal

regulations.[7]

Contact your institution's Environmental Health and Safety (EH&S) department for specific

guidance on hazardous waste disposal procedures.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes.[3] Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[8] Seek immediate medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

Spill:
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For a small spill, absorb the liquid with an inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal as hazardous waste.[5] Clean the spill area with soap

and water.

For a large spill, evacuate the area and contact your institution's EH&S department or

emergency response team.

Workflow for Safe Handling of CellTracker Red
CMTPX
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Safe Handling Workflow for CellTracker Red CMTPX
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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